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Compound of Interest

Compound Name: Tiotidine

Cat. No.: B1662263 Get Quote

Application Note & Protocol

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation and storage of Tiotidine stock solutions.

Tiotidine is a potent and selective histamine H2-receptor antagonist used in a variety of

research applications.[1] Proper preparation and storage of stock solutions are critical for

ensuring the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility
Tiotidine has a molecular weight of 312.41 g/mol and the chemical formula C₁₀H₁₆N₈S₂.[2]

Understanding its solubility is the first step in preparing a stock solution. Tiotidine exhibits

good solubility in common laboratory solvents.

Table 1: Tiotidine Solubility Data
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Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 mM[2] 31.24 mg/mL

125 mg/mL (with ultrasonic)

Ethanol 10 mM 3.12 mg/mL

DMF Soluble Not specified

Methanol Soluble Not specified

Note: The solubility in DMSO can be enhanced with the use of an ultrasonic bath. It is

important to use newly opened, anhydrous DMSO as it is hygroscopic, and the presence of

water can affect solubility.

Experimental Protocol: Preparation of Tiotidine
Stock Solution
This protocol outlines the steps for preparing a 100 mM Tiotidine stock solution in DMSO.

Materials:

Tiotidine powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Preparation: In a sterile environment, bring the Tiotidine powder and DMSO to room

temperature.

Weighing: Accurately weigh the desired amount of Tiotidine powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

31.24 mg of Tiotidine.

Dissolving: Add the weighed Tiotidine powder to a sterile vial. Using a calibrated pipette,

add the calculated volume of DMSO. For the 1 mL of 100 mM example, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the Tiotidine is completely dissolved.

If necessary, use an ultrasonic bath to aid dissolution. Visually inspect the solution to ensure

there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber glass vials or

polypropylene tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent,

preparation date, and your initials.

Diagram 1: Tiotidine Stock Solution Preparation Workflow
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Caption: Workflow for preparing Tiotidine stock solution.

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of the Tiotidine stock solution.

Table 2: Tiotidine Storage Recommendations

Form
Storage
Temperature

Duration Container

Solid Powder Room Temperature Not specified Original vial

-20°C 3 years

4°C 2 years

Stock Solution (in

DMSO)
-20°C Up to 1 year

Amber glass vials or

polypropylene tubes

-80°C Up to 2 years

General Storage Guidelines:

Avoid Freeze-Thaw Cycles: Repeated changes in temperature can degrade the compound.

Aliquoting into single-use volumes is highly recommended.

Protect from Light: Store stock solutions in amber vials or cover clear vials with foil to protect

them from light degradation.

Ensure Proper Sealing: Tightly seal the vials to prevent solvent evaporation and

contamination.

For obtaining a higher solubility, it is suggested to warm the tube at 37°C and shake it in an

ultrasonic bath for a while. Stock solutions can be stored below -20°C for several months.

Tiotidine in Signaling Pathways
Tiotidine is a potent histamine H2-receptor antagonist with negligible activity against H1- and

H3- receptors. It is often used to study the role of the H2 receptor in various physiological

processes. The histamine H2 receptor is a G-protein coupled receptor (GPCR) that, upon

activation by histamine, stimulates adenylyl cyclase to increase intracellular cyclic AMP (cAMP)
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levels. Tiotidine acts as an inverse agonist, meaning it can reduce the basal activity of the

receptor in addition to blocking the effects of agonists like histamine.

Diagram 2: Tiotidine's Effect on the Histamine H2 Receptor Signaling Pathway
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Caption: Tiotidine inhibits histamine-mediated signaling.
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Disclaimer: This application note is for research purposes only. The information provided is

based on publicly available data and should be used as a guide. Researchers should always

refer to the manufacturer's specific instructions and conduct their own validation experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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